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Abstract

Itaconic acid, a dicarboxylic acid once known primarily for its industrial application in polymer
synthesis, has been revealed to be a pivotal endogenous metabolite in mammalian immunity.
Produced in large quantities by activated macrophages and other myeloid cells, itaconic acid
stands at the nexus of immunometabolism, cellular defense, and inflammation. Its discovery in
mammalian cells has reshaped our understanding of the metabolic reprogramming that occurs
during an immune response, unveiling a sophisticated mechanism of host defense. This
technical guide provides a comprehensive overview of the discovery of endogenous itaconic
acid, its biosynthesis, its multifaceted significance as both an antimicrobial and
immunomodulatory agent, and the key experimental methodologies used to study its function.

Discovery of Endogenous Itaconic Acid: A Historical
Perspective

While itaconic acid's chemical identity has been known for nearly two centuries, its role as a
mammalian metabolite is a relatively recent revelation.

e 1836: Swiss chemist Samuel Baup first discovered the compound as a product of the
distillation of citric acid.[1][2][3]
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e 1840: Gustav Crasso synthesized the molecule through the decarboxylation of aconitic acid,
naming it "itaconic acid" as an anagram of its precursor.[1]

e 1931: The first biological source was identified by Japanese mycologist Kinoshita, who found
that the fungus Aspergillus itaconicus could produce itaconic acid during fermentation.[1][4]
For decades, it was primarily considered a fungal metabolite with industrial applications.[2]

e 2011-2013: A paradigm shift occurred when researchers, using metabolomics approaches,
detected high levels of itaconic acid in activated mammalian macrophages.[5][6] This
discovery was surprising, as it was not considered a standard mammalian metabolite.[5] The
production was found to increase markedly upon stimulation with pro-inflammatory signals
like lipopolysaccharide (LPS) and interferon-gamma (IFN-y).[5][6]

e 2013: The genetic basis for its production was uncovered. The long-known but functionally
uncharacterized Immunoresponsive Gene 1 (Irgl) was identified as the gene encoding the
enzyme responsible for itaconic acid synthesis.[1][7] This enzyme, named cis-aconitate
decarboxylase (ACODL1), catalyzes the decarboxylation of the Krebs cycle intermediate cis-
aconitate to produce itaconic acid.[1][7][8] This finding definitively linked a specific metabolic
pathway to an immune-regulated gene, establishing itaconic acid as a key
immunometabolite.[7][9][10]

Biosynthesis of Itaconic Acid

Endogenous itaconic acid is synthesized in the mitochondria of activated myeloid cells. The
pathway represents a significant diversion from the canonical Tricarboxylic Acid (TCA) cycle.
Upon inflammatory stimulation (e.g., by LPS), the expression of the ACOD1 enzyme is strongly
upregulated.[8] ACODL1 then intercepts cis-aconitate, an intermediate in the TCA cycle, and
catalyzes its decarboxylation to form itaconic acid.[1][7][11]
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Diagram 1. Itaconic Acid Biosynthesis Pathway.

Significance and Mechanisms of Action

Itaconic acid exerts its influence through two primary mechanisms: direct antimicrobial activity
and potent immunomodulation of the host cell response.

Antimicrobial Effects

The accumulation of itaconic acid within macrophages serves as a direct bacteriostatic agent,
particularly against pathogens that rely on the glyoxylate shunt for carbon assimilation.[12][13]

« Inhibition of Isocitrate Lyase (ICL): Itaconic acid is a potent inhibitor of isocitrate lyase, the
key enzyme of the glyoxylate pathway.[7][12] This pathway is crucial for bacteria like
Mycobacterium tuberculosis and Salmonella enterica to survive within the host, as it allows

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1157151?utm_src=pdf-body-img
https://www.biorxiv.org/content/10.1101/2020.08.05.238311v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC8759771/
https://www.pnas.org/doi/10.1073/pnas.1218599110
https://www.biorxiv.org/content/10.1101/2020.08.05.238311v1.full-text
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

them to utilize fatty acids or acetate as a carbon source when glucose is scarce.[13][14] By
blocking ICL, itaconic acid effectively starves the bacteria of essential carbon.[7][15]

e Synergy with Acidity: The antimicrobial activity of itaconic acid is significantly enhanced in
acidic environments, such as the phagolysosome of a macrophage.[12] The lower pH
increases the permeability of the bacterial membrane to itaconic acid.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Itaconic acid — from immune defense to a target in chronic disease - biocrates life
sciences gmbh [biocrates.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1157151?utm_src=pdf-body-img
https://www.benchchem.com/product/b1157151?utm_src=pdf-custom-synthesis
https://biocrates.com/itaconic-acid/
https://biocrates.com/itaconic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. Itaconic acid - Wikipedia [en.wikipedia.org]

3. Food Fight: Role of Itaconate and Other Metabolites in Anti-Microbial Defense - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. World market and biotechnological production of itaconic acid - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. Itaconic acid is a mammalian metabolite induced during macrophage activation - PMC
[pmc.ncbi.nlm.nih.gov]

e 6. Itaconic acid is a mammalian metabolite induced during macrophage activation. |
Semantic Scholar [semanticscholar.org]

e 7.pnas.org [pnas.org]

e 8. Mitochondrial ACOD1/IRG1 in infection and sterile inflammation - PMC
[pmc.ncbi.nlm.nih.gov]

e 9. scispace.com [scispace.com]

e 10. Itaconic Acid: The Surprising Role of an Industrial Compound as a Mammalian
Antimicrobial Metabolite - PubMed [pubmed.ncbi.nim.nih.gov]

e 11. Itaconate: A Potent Macrophage Immunomodulator - PMC [pmc.ncbi.nlm.nih.gov]
e 12. biorxiv.org [biorxiv.org]
e 13. The role of itaconate in host defense and inflammation - PMC [pmc.ncbi.nlm.nih.gov]

e 14. Isocitrate binds to the itaconic acid—responsive LysR-type transcriptional regulator RipR
in Salmonella pathogenesis - PMC [pmc.ncbi.nim.nih.gov]

e 15. Itaconate is a covalent inhibitor of the Mycobacterium tuberculosis isocitrate lyase - RSC
Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [Discovery and significance of endogenous itaconic
acid.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157151#discovery-and-significance-of-endogenous-
itaconic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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